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Cat. No.: B15623246

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity profile of (S)-MCOPPB
against mu (µ), delta (δ), and kappa (κ) opioid receptors. The information presented herein is

supported by quantitative experimental data to facilitate an objective evaluation of the

compound's performance relative to its activity at the nociceptin/orphanin FQ (NOP) receptor.

(S)-MCOPPB is recognized as a potent and selective agonist for the nociceptin receptor

(NOP).[1] Its interaction with the classical opioid receptors (mu, delta, and kappa) is

significantly weaker, establishing it as a valuable tool for investigating the specific physiological

roles of the NOP system.

Quantitative Selectivity Profile
The following table summarizes the binding affinity (Ki) and functional activity (EC50) of (S)-
MCOPPB at human opioid receptors. This data is crucial for understanding its selectivity and

potential for off-target effects.
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Receptor
Binding Affinity (Ki)
[nM]

Functional Activity
(EC50) [nM]

Assay Type

Nociceptin (NOP) 0.085 0.39

Radioligand

Displacement

([³H]N/OFQ) /

[³⁵S]GTPγS Binding

Mu (µ) Opioid 1.05 34

Radioligand

Displacement

([³H]DAMGO) /

[³⁵S]GTPγS Binding

Delta (δ) Opioid >667 4696

Radioligand

Displacement

([³H]DPDPE) /

[³⁵S]GTPγS Binding

Kappa (κ) Opioid 23.1 80

Radioligand

Displacement

([³H]enadoline) /

[³⁵S]GTPγS Binding

Data sourced from Hayashi et al., 2009, Journal of Medicinal Chemistry.[1]

As the data indicates, (S)-MCOPPB exhibits a significantly higher affinity and functional

potency at the NOP receptor compared to the mu, delta, and kappa opioid receptors. The

selectivity for the NOP receptor over the mu receptor is approximately 12-fold in terms of

binding affinity, while it is substantially more selective against the delta and kappa receptors.

Experimental Methodologies
The quantitative data presented above was generated using standard and well-validated in

vitro pharmacological assays. The following sections provide detailed protocols representative

of the methodologies employed.

Radioligand Displacement Binding Assay
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This assay determines the binding affinity (Ki) of a test compound by measuring its ability to

displace a specific, high-affinity radiolabeled ligand from its receptor.

Objective: To determine the inhibitory constant (Ki) of (S)-MCOPPB for the mu, delta, and

kappa opioid receptors.

Materials:

Cell membranes prepared from cell lines stably expressing the human mu, delta, or kappa

opioid receptor (e.g., CHO-K1, HEK293).

Radioligands: [³H]DAMGO (for mu), [³H]DPDPE (for delta), [³H]enadoline (for kappa).

Test compound: (S)-MCOPPB.

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Non-specific binding control (e.g., naloxone).

Glass fiber filters.

Scintillation cocktail and liquid scintillation counter.

Procedure:

Cell membranes are incubated with a fixed concentration of the respective radioligand and

varying concentrations of (S)-MCOPPB.

The incubation is carried out at a specific temperature (e.g., 25°C) for a defined period to

reach equilibrium.

To determine non-specific binding, a separate set of tubes is incubated with the radioligand

and a high concentration of an unlabeled competitor (e.g., naloxone).

The incubation is terminated by rapid filtration through glass fiber filters, which traps the

receptor-bound radioligand.

The filters are washed with ice-cold assay buffer to remove unbound radioligand.
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The radioactivity retained on the filters is quantified using a liquid scintillation counter.

The concentration of (S)-MCOPPB that inhibits 50% of the specific binding of the radioligand

(IC50) is determined by non-linear regression analysis of the competition curve.

The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 /

(1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

[³⁵S]GTPγS Functional Assay
This functional assay measures the agonist-induced activation of G-protein coupled receptors

(GPCRs) by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα

subunits.

Objective: To determine the potency (EC50) and efficacy of (S)-MCOPPB in activating the mu,

delta, and kappa opioid receptors.

Materials:

Cell membranes prepared from cell lines stably expressing the human mu, delta, or kappa

opioid receptor.

[³⁵S]GTPγS.

GDP (Guanosine diphosphate).

Test compound: (S)-MCOPPB.

Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

Glass fiber filters.

Scintillation cocktail and liquid scintillation counter.

Procedure:
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Cell membranes are pre-incubated with GDP to ensure that G-proteins are in their inactive,

GDP-bound state.

The membranes are then incubated with varying concentrations of (S)-MCOPPB in the

presence of [³⁵S]GTPγS.

The incubation is carried out at a specific temperature (e.g., 30°C) for a defined period.

Basal G-protein activity is measured in the absence of an agonist, while non-specific binding

is determined in the presence of a high concentration of unlabeled GTPγS.

The reaction is terminated by rapid filtration through glass fiber filters.

The filters are washed with ice-cold buffer and the amount of bound [³⁵S]GTPγS is quantified

by liquid scintillation counting.

The concentration of (S)-MCOPPB that produces 50% of the maximal response (EC50) is

determined by non-linear regression analysis of the dose-response curve.

Visualizing the Methodologies
To further clarify the experimental processes and the underlying biological pathway, the

following diagrams are provided.
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Caption: Experimental workflows for determining binding affinity and functional activity.
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Caption: Simplified G-protein coupled opioid receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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